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Compound of Interest

Compound Name: Z-D-tyrosine

Cat. No.: B15598380

For researchers, scientists, and drug development professionals, ensuring safe operational
conduct is paramount when handling chemical compounds. This guide provides crucial safety
protocols and logistical procedures for the handling and disposal of Z-D-tyrosine, fostering a
culture of safety that extends beyond the product itself. While specific data for Z-D-tyrosine is
not readily available, the following guidance is based on the safety profiles of the closely
related compounds D-tyrosine, L-tyrosine, and DL-tyrosine. A substance-specific risk
assessment should always be conducted before handling Z-D-tyrosine.

Personal Protective Equipment (PPE)

A comprehensive approach to personal protective equipment is necessary to minimize
exposure when handling Z-D-tyrosine, which is likely a solid powder.
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PPE Category Specific Equipment Rationale

o Protects against airborne
Safety glasses with side- ) ]
) ) ) o particles and potential
Eye and Face Protection shields or tightly fitting safety

| splashes that could cause
goggles.

serious eye irritation.[1][2]

Prevents direct skin contact,
which can cause skin irritation.
[1][3] Glove suitability and
durability depend on the

Chemical-resistant gloves
Hand Protection (e.g., nitrile rubber,

polychloroprene, butyl rubber). )
frequency and duration of

contact.[3]

] Protects skin and clothing from
Body Protection Laboratory coat. ) o
spills and contamination.[1][2]

Should be used if ventilation is

- inadequate or if dust is
. _ A NIOSH- or CEN-certified
Respiratory Protection _ generated to prevent
respirator. ) ] )
inhalation, which may cause

respiratory irritation.[1]

Hazard Identification and First Aid

Z-D-tyrosine is likely to share similar hazard characteristics with other forms of tyrosine, which
can cause skin, eye, and respiratory irritation.[2][4]
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Hazard

Precautionary Statement

First Aid Measures

Skin Irritation

H315: Causes skin irritation.[2]
P264: Wash skin thoroughly
after handling.[2] P280: Wear
protective gloves/protective
clothing.[2]

IF ON SKIN: Wash with plenty
of soap and water.[2] If skin
irritation occurs: Get medical
advice/attention.[2][4] Remove
contaminated clothing and

wash it before reuse.[2]

Eye Irritation

H319: Causes serious eye
irritation.[2] P280: Wear eye

protection/face protection.[2]

IF IN EYES: Rinse cautiously
with water for several minutes.
[2] Remove contact lenses, if
present and easy to do.
Continue rinsing.[2][4] If eye
irritation persists: Get medical
advice/attention.[2][4]

Respiratory Irritation

H335: May cause respiratory
irritation.[2] P261: Avoid
breathing dust.[2] P271: Use
only outdoors or in a well-

ventilated area.[2]

IF INHALED: Remove person
to fresh air and keep
comfortable for breathing.[2]
Call a POISON CENTER or

doctor if you feel unwell.[2][4]

Ingestion

P270: Do not eat, drink or
smoke when using this

product.

IF SWALLOWED: Rinse
mouth. Call a POISON
CENTER or doctor if you feel

unwell.[4]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is essential to ensure minimal risk.

e Preparation:

o Ensure the work area, such as a chemical fume hood, is clean and uncluttered.[1]

o Confirm that all necessary PPE is available and in good condition.[1]
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o Have all necessary equipment (e.g., spatulas, weighing paper, containers) ready to
minimize handling time.[1]

e Weighing and Aliquoting:

o Perform all manipulations that may generate dust within a well-ventilated enclosure like a
chemical fume hood.[1]

o Handle the container with care to avoid generating dust.[1]

 Dissolution (if applicable):

o Add the solid to the solvent slowly to avoid splashing.[1]

o Ensure the container is properly labeled with the chemical name, concentration, and date.

[1]

e Post-Handling:

[¢]

Tightly close the Z-D-tyrosine container.[1]

[e]

Clean all equipment and the work surface thoroughly.[1]

o

Wash hands thoroughly with soap and water after handling is complete.[1]

[¢]

Remove and properly dispose of contaminated PPE.[1]
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Workflow for the Safe Handling of Z-D-tyrosine
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Workflow for the safe handling of Z-D-tyrosine.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15598380?utm_src=pdf-body-img
https://www.benchchem.com/product/b15598380?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15598380?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Disposal Plan

Proper disposal of Z-D-tyrosine and any contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.

Waste Categorization:

e Solid Waste: Unused Z-D-tyrosine powder, contaminated gloves, weigh boats, and paper
towels.[1]

e Liquid Waste: Solutions containing Z-D-tyrosine.[1]
Disposal Procedures:
e Solid Waste:

o Collect all solid waste in a clearly labeled, sealed container.[1] The label should include the
chemical name and any appropriate hazard warnings.[1]

e Liquid Waste:

o Collect liquid waste in a designated, sealed, and clearly labeled container.

o Do not mix with other solvent waste streams unless compatibility has been verified.[1]
» Final Disposal:

o All chemical waste must be disposed of through the institution's official hazardous waste
management program.[1]

o Follow all local, state, and federal regulations for chemical waste disposal.[1][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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